6-(2,4-Dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(2,4-dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H23N5O3/c1-12-6-7-15(13(2)10-12)25-14(3)11-24-16-17(21-19(24)25)22(4)20(27)23(18(16)26)8-9-28-5/h6-7,10-11H,8-9H2,1-5H3
• InChI Key: KGEMKTARXLSSGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C)C
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.4 g/mol
• CAS No.: 878727-33-4

Description

6-(2,4-Dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C20H23N5O3 and its molecular weight is 381.436. The purity is usually 95%.
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Scientific Research Applications

1. Structural Characterization and Host-Guest Chemistry

The compound is structurally similar to imidazole-based bisphenols which have been structurally characterized and studied for their host-guest chemistry with various acids. This includes interactions like hydrogen bonding and electrostatic interactions, playing a significant role in crystal packing and the formation of layered structures in solid-state (Nath & Baruah, 2012).

2. Luminescence Sensing Applications

Compounds with a similar structure, specifically dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, have been noted for their luminescence properties. These properties enable them to act as fluorescence sensors, with selectivity towards certain derivatives like benzaldehyde-based compounds (Shi et al., 2015).

3. Photochromism and Potential in Optical Devices

Some imidazole derivatives exhibit photochromism, a phenomenon where a substance reversibly changes color upon exposure to light. Such properties are significant for applications in optical devices and materials (Bai et al., 2010).

4. Supramolecular Chemistry and Synthesis of Analogs

Imidazole derivatives are key in supramolecular chemistry, with applications in designing pharmacologically active compounds and materials with unique properties like gelators and explosives. The development of new methods for their synthesis is a continuous field of research, indicating broad applicability (Kravchenko et al., 2018).

5. Catalysis and Chemical Synthesis

Compounds with imidazole moieties are used as catalysts in various chemical reactions, including the selective benzylic para-C-H activation. Their structural features enable unique reactivities, beneficial in synthetic chemistry (Prokofieva et al., 2008).